Cas no 1361890-33-6 (5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde)
5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde
-
- Inchi: 1S/C12H7Cl2NO2/c13-10-2-7(3-11(14)4-10)8-1-9(6-16)12(17)15-5-8/h1-6H,(H,15,17)
- InChI Key: URPBWTZQQCNNIY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1=CNC(C(C=O)=C1)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 393
- XLogP3: 2.3
- Topological Polar Surface Area: 46.2
5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002901-250mg |
5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde |
1361890-33-6 | 97% | 250mg |
$686.80 | 2022-04-02 | |
| Alichem | A024002901-500mg |
5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde |
1361890-33-6 | 97% | 500mg |
$1,048.60 | 2022-04-02 | |
| Alichem | A024002901-1g |
5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde |
1361890-33-6 | 97% | 1g |
$1,831.20 | 2022-04-02 |
5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde
5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde (CAS No. 1361890-33-6): A Comprehensive Overview
5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde (CAS No. 1361890-33-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique nicotinaldehyde core and dichlorophenyl substitution, serves as a key intermediate in the development of various bioactive molecules. Its molecular structure, which includes both hydroxyl and aldehyde functional groups, makes it a versatile building block for medicinal chemistry applications.
The growing interest in 5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde is driven by its potential role in addressing contemporary challenges in drug discovery. Researchers are particularly intrigued by its ability to act as a precursor for compounds with anti-inflammatory and antimicrobial properties. Recent studies have explored its utility in designing novel small-molecule inhibitors, which are crucial for targeting specific pathways in diseases such as cancer and metabolic disorders. This aligns with the current trend in precision medicine, where tailored therapeutic solutions are in high demand.
From a chemical synthesis perspective, 5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde offers several advantages. Its dichlorophenyl moiety enhances the compound's stability, while the hydroxynicotinaldehyde group provides a reactive site for further functionalization. These features make it an attractive candidate for multi-step synthetic routes, particularly in the production of heterocyclic compounds. The compound's compatibility with modern green chemistry techniques, such as catalytic reactions and solvent-free processes, further underscores its relevance in sustainable chemical manufacturing.
The market for 5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde is expanding, driven by increasing investments in pharmaceutical R&D and the rising demand for high-purity intermediates. Suppliers and manufacturers are focusing on optimizing production processes to meet the stringent quality standards required for drug development. Additionally, advancements in analytical techniques, such as HPLC and mass spectrometry, have enabled more precise characterization of this compound, ensuring its suitability for critical applications.
In the context of SEO optimization, queries related to 5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde uses, CAS 1361890-33-6 suppliers, and hydroxynicotinaldehyde derivatives are increasingly common. Researchers and industry professionals often seek information on its synthetic protocols, safety data, and commercial availability. Addressing these queries with accurate and detailed content can enhance the visibility of this compound in scientific databases and chemical directories.
Looking ahead, the potential applications of 5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde are expected to grow, particularly in emerging fields like bioconjugation and materials science. Its ability to form stable linkages with biomolecules makes it a promising candidate for diagnostic reagents and targeted drug delivery systems. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing innovative therapies and cutting-edge technologies.
1361890-33-6 (5-(3,5-Dichlorophenyl)-2-hydroxynicotinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)